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Compound of Interest

Compound Name: L-Isoleucine-13C6,15N

Cat. No.: B15622305 Get Quote

In-Depth Technical Guide: L-Isoleucine-¹³C₆,¹⁵N
This guide provides the molecular formula and molecular weight for the isotopically labeled

amino acid, L-Isoleucine-¹³C₆,¹⁵N. This stable isotope-labeled compound is a crucial tool in

metabolic research, proteomics, and drug development, serving as a tracer to elucidate

biochemical pathways and protein metabolism.

Core Molecular Data
The fundamental characteristics of both standard L-Isoleucine and its fully labeled counterpart,

L-Isoleucine-¹³C₆,¹⁵N, are presented below. The substitution of standard Carbon (¹²C) and

Nitrogen (¹⁴N) with their heavier stable isotopes, Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N), results

in a significant and measurable mass shift.

Property Standard L-Isoleucine L-Isoleucine-¹³C₆,¹⁵N

Molecular Formula C₆H₁₃NO₂[1][2][3] [¹³C]₆H₁₃[¹⁵N]O₂

Average Molar Mass 131.17 g/mol [1][3] 138.11 g/mol (Calculated)

Monoisotopic Mass 131.094628657 Da[1] 138.111794 Da (Calculated)

Calculation of Molecular Weight for L-Isoleucine-
¹³C₆,¹⁵N
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The precise monoisotopic mass of the labeled isoleucine is calculated by summing the masses

of its constituent isotopes.

Standard L-Isoleucine Formula: C₆H₁₃NO₂[1][2][3][4]

Isotopically Labeled Formula: All six carbon atoms are replaced by Carbon-13, and the

single nitrogen atom is replaced by Nitrogen-15.

Isotopic Masses:

Carbon-13 (¹³C): 13.003355 Da[5][6]

Nitrogen-15 (¹⁵N): 15.000109 Da[7][8]

Hydrogen (¹H): 1.007825 Da (Standard Abundance)

Oxygen (¹⁶O): 15.994915 Da (Standard Abundance)

Calculation:

Mass of 6 x ¹³C atoms = 6 * 13.003355 Da = 78.02013 Da

Mass of 13 x ¹H atoms = 13 * 1.007825 Da = 13.101725 Da

Mass of 1 x ¹⁵N atom = 1 * 15.000109 Da = 15.000109 Da

Mass of 2 x ¹⁶O atoms = 2 * 15.994915 Da = 31.98983 Da

Total Monoisotopic Mass = 138.111794 Da

Note on Experimental Protocols and Visualizations:This document addresses the core request

for the molecular weight and formula of L-Isoleucine-¹³C₆,¹⁵N. As this topic pertains to

fundamental chemical properties, detailed experimental protocols for its use (e.g., in mass

spectrometry or NMR) and signaling pathway diagrams are beyond the scope of this specific

technical data sheet. Such information would be highly dependent on the specific research

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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